Cas no 871020-44-9 (Benzenamine,3-methyl-4-(3-pyridazinyloxy)-)

• Product Name: Benzenamine,3-methyl-4-(3-pyridazinyloxy)-
• CAS No: 871020-44-9
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 719212
• PubChem ID: 45116765
• Update Time: 2025-04-19

Benzenamine,3-methyl-4-(3-pyridazinyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-methyl-4-(3-pyridazinyloxy)-
• 3-methyl-4-pyridazin-3-yloxyaniline
• Benzenamine, 3-methyl-4-(3-pyridazinyloxy)- (9CI)
• 3-Methyl-4-(3-pyridazinyloxy)aniline
• 871020-44-9
• SCHEMBL4799321
• DTXSID90668491
• 3-methyl-4-(pyridazin-3-yloxy)aniline
• HIPWONLNEDIBDA-UHFFFAOYSA-N
• AKOS017549089
• 3-Methyl-4-[(pyridazin-3-yl)oxy]aniline

• Inchi： 1S/C11H11N3O/c1-8-7-9(12)4-5-10(8)15-11-3-2-6-13-14-11/h2-7H,12H2,1H3
• InChI Key： HIPWONLNEDIBDA-UHFFFAOYSA-N
• SMILES： O(C1=CC=CN=N1)C1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 201.09
• Monoisotopic Mass: 201.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61A^2
• XLogP3: 1.4